Cas no 842119-99-7 (2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-)

• Product Name: 2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-
• CAS No: 842119-99-7
• MF: C₁₂H₁₆FN₃O₅
• MW: 301.270946502686
• CID: 716252
• PubChem ID: 118855874
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-(cyclopropylamino)-5-fluoro-1-b-L-ribofuranosyl-
• 4-(CYCLOPROPYLAMINO)-5-FLUORO-1-β-L-RIBOFURANOSYLPYRIMIDINONE
• 4-(CYCLOPROPYLAMINO)-5-FLUORO-1-beta-L-RIBOFURANOSYLPYRIMIDINONE
• 842119-99-7

• Inchi： 1S/C12H16FN3O5/c13-6-3-16(11-9(19)8(18)7(4-17)21-11)12(20)15-10(6)14-5-1-2-5/h3,5,7-9,11,17-19H,1-2,4H2,(H,14,15,20)/t7-,8-,9-,11-/m0/s1
• InChI Key： KSCBNYIZNXAZPO-KBIXCLLPSA-N
• SMILES： FC1=CN(C(N=C1NC1CC1)=O)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

• Exact Mass: 301.10700
• Monoisotopic Mass: 301.10739878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 116.84000
• LogP: -1.35880